Cas no 2013077-33-1 ({1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine
• CAS No: 2013077-33-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6244065
• PubChem ID: 165847259
• Update Time: 2025-11-06

{1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine
• 2013077-33-1
• {1-[(1-ethylcyclobutyl)methyl]azetidin-2-yl}methanamine
• EN300-1282086

• Inchi： 1S/C11H22N2/c1-2-11(5-3-6-11)9-13-7-4-10(13)8-12/h10H,2-9,12H2,1H3
• InChI Key： LPJAPDOUDXIBGX-UHFFFAOYSA-N
• SMILES： N1(CCC1CN)CC1(CC)CCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine (CAS No. 2013077-33-1)

{1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine (CAS No. 2013077-33-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine and cyclobutyl structural motifs, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are particularly interested in its molecular properties, synthetic pathways, and biological activities, making it a subject of ongoing scientific exploration.

The chemical structure of {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine features an azetidine ring substituted with a methanamine group and a 1-ethylcyclobutyl moiety. This arrangement imparts distinct steric and electronic properties, which are crucial for its reactivity and interaction with biological targets. The compound's CAS No. 2013077-33-1 serves as a unique identifier, ensuring precise referencing in academic and industrial databases. Its molecular formula and weight further contribute to its identification and characterization in various analytical techniques, such as NMR spectroscopy and mass spectrometry.

In recent years, the demand for novel heterocyclic compounds like {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine has surged, driven by advancements in medicinal chemistry and drug design. The compound's potential as a pharmacophore or intermediate in synthesizing bioactive molecules has sparked interest among pharmaceutical companies. Additionally, its relevance in catalysis and material science underscores its versatility. Researchers are actively investigating its synthetic routes, optimizing yields and purity to meet industry standards.

The applications of {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine extend beyond pharmaceuticals. Its structural features make it a candidate for developing advanced materials, such as polymers and coatings with tailored properties. The compound's thermal stability and solubility are key factors in these applications, influencing its performance in various formulations. Furthermore, its potential role in agrochemicals and flavor and fragrance industries highlights its broad utility.

From a market perspective, {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine is part of a growing niche in fine chemicals. The increasing focus on sustainable synthesis and green chemistry has prompted manufacturers to explore eco-friendly production methods for such compounds. Regulatory compliance and quality control are also critical, ensuring that the compound meets safety and efficacy standards for its intended uses.

In conclusion, {1-(1-ethylcyclobutyl)methylazetidin-2-yl}methanamine (CAS No. 2013077-33-1) represents a promising compound with diverse applications in pharmaceuticals, materials science, and beyond. Its unique structure and properties continue to inspire research and innovation, positioning it as a valuable asset in modern chemistry. As scientific understanding and technological capabilities advance, the potential of this compound is expected to expand, offering new opportunities for industry and academia alike.